Cas no 2171834-82-3 (tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2171834-82-3
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 6069588
• PubChem ID: 165825505
• Update Time: 2025-06-12

tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate
• EN300-1626931
• 2171834-82-3

• Inchi： 1S/C17H28N4O2/c1-16(2,3)23-15(22)20-11-8-17(18,9-12-20)14-7-10-19-21(14)13-5-4-6-13/h7,10,13H,4-6,8-9,11-12,18H2,1-3H3
• InChI Key： YMJYJVHUUSCHJD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)(C1=CC=NN1C1CCC1)N)=O

Computed Properties

• Exact Mass: 320.22122615g/mol
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.4Ų

Additional information on tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171834-82-3)

The compound tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171834-82-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework, combining a piperidine core with a cyclobutyl-substituted pyrazole moiety, making it a valuable intermediate in drug discovery. Its tert-butyl carbamate (Boc) protecting group enhances stability, facilitating its use in multi-step synthetic routes. Researchers are particularly interested in its potential applications in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate has surged due to their versatility in medicinal chemistry. The pyrazole ring, a prominent pharmacophore, is known for its bioisosteric properties, often replacing aromatic rings in drug design to improve solubility and metabolic stability. This compound’s cyclobutyl group introduces steric constraints, which can enhance binding affinity to specific biological targets. Such features are critical in developing next-generation therapeutics for conditions like neurodegenerative diseases and oncology, areas where users frequently search for "novel drug scaffolds" or "GPCR modulators."

Synthetic accessibility is another key advantage of CAS No. 2171834-82-3. The Boc-protected amine allows for selective deprotection under mild acidic conditions, enabling further functionalization. This attribute is highly relevant to researchers exploring "click chemistry" or "late-stage diversification," as highlighted in recent publications. Moreover, the compound’s chiral center at the 4-position of the piperidine ring opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis. Laboratories focusing on fragment-based drug discovery (FBDD) often prioritize such building blocks to streamline lead optimization.

From a commercial perspective, tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate is available through specialized suppliers catering to the fine chemicals market. Its pricing and purity (>95% by HPLC) are frequently queried in procurement databases, reflecting its niche yet growing demand. Analytical data, including NMR and HRMS spectra, are typically provided to ensure reproducibility—a critical factor for users searching for "certified reference standards" or "QC protocols for pharmaceutical intermediates."

Environmental and regulatory considerations also play a role in its adoption. Unlike hazardous reagents, this compound aligns with green chemistry principles, as it avoids heavy metals or persistent organic pollutants. This aligns with the broader industry shift toward sustainable synthesis, a trending topic in academic and industrial forums. Researchers often inquire about "eco-friendly heterocycle synthesis" or "benign by-design molecules," making this compound a relevant case study.

In summary, tert-butyl 4-amino-4-(1-cyclobutyl-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171834-82-3) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its applications span drug discovery, catalysis, and material science, addressing user queries ranging from "scaffold hopping strategies" to "Boc-deprotection techniques." As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of innovative researchers.